6-Chloro-N,2-dimethyl-3-pyridinamine

• Molecular Formula: C7H9ClN2
• Molecular Weight: 156.61 g/mol
• IUPAC Name: 6-chloro-N,2-dimethylpyridin-3-amine
• InChI: InChI=1S/C7H9ClN2/c1-5-6(9-2)3-4-7(8)10-5/h3-4,9H,1-2H3
• InChI Key: INYAVJJOYOTLNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)Cl)NC

Description

6-Chloro-N,2-dimethyl-3-pyridinamine is an organic compound with the molecular formula C7H9ClN2. It is a derivative of pyridine, characterized by the presence of a chlorine atom at the 6th position and two methyl groups at the 2nd position and on the nitrogen atom. This compound is used in various chemical reactions and has applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-N,2-dimethyl-3-pyridinamine can be achieved through several methods. One common approach involves the chlorination of N,2-dimethyl-3-pyridinamine using a chlorinating agent such as thionyl chloride or phosphorus pentachloride. The reaction typically occurs under reflux conditions, and the product is purified through distillation or recrystallization.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated systems and controlled reaction conditions helps in scaling up the production while maintaining consistency in the quality of the compound.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-N,2-dimethyl-3-pyridinamine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can be oxidized to form corresponding N-oxides using oxidizing agents like hydrogen peroxide or m-chloroper